Cas no 46438-07-7 (ethyl 2-amino-2-methyl-3-phenylpropanoate)

• Product name: ethyl 2-amino-2-methyl-3-phenylpropanoate
• CAS No: 46438-07-7
• MF: C₁₂H₁₇NO₂
• Molecular Weight: 207.26888
• MDL: MFCD02663005
• CID: 325535
• PubChem ID: 13860313

ethyl 2-amino-2-methyl-3-phenylpropanoate Properties

Names and Identifiers

• Phenylalanine, a-methyl-, ethyl ester
• ETHYL 2-METHYLPHENYLALANINE
• 2-amino-2-methyl-3-phenyl-propionic acid ethyl ester
• 2-Amino-2-methyl-3-phenyl-propionsaeure-aethylester
• AB21680
• AC1N6WI5
• ethyl 2-amino-2-benzylpropionate
• ethyl 2-amino-2-methyl-3-phenylpropionate
• ETHYL 2-AMINO-3-O-TOLYLPROPANOATE
• BS-12307
• EN300-91782
• Z1079109504
• SCHEMBL1831636
• ethyl alpha-methylphenylalaninate
• AKOS016911962
• XKINIYKYOMQSRO-UHFFFAOYSA-N
• ethyl 2-amino-2-methyl-3-phenylpropanoate
• D78559
• 46438-07-7
• ETHYL2-METHYLPHENYLALANINE

• MDL： MFCD02663005
• Inchi： InChI=1S/C12H17NO2/c1-3-15-12(14)11(13)8-10-7-5-4-6-9(10)2/h4-7,11H,3,8,13H2,1-2H3
• InChIKey： AUCRQTYOSJMLBE-UHFFFAOYSA-N
• SMILES： CCOC(C(CC1=CC=CC=C1C)N)=O

Computed Properties

• 精确分子量: 207.125928785g/mol
• 同位素质量: 207.125928785g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 15
• 可旋转化学键数量: 5
• 复杂度: 212
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 52.3Ų
• XLogP3: 1.8